Cas no 306280-98-8 (3-amino-5-phenyl-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 3-amino-5-phenyl-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 306280-98-8
• MF: C₁₂H₉N₃OS
• MW: 243.284360647202
• CID: 3095739
• PubChem ID: 700918
• Update Time: 2025-06-11

3-amino-5-phenyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-phenyl-3H-thieno[2,3-d]pyrimidin-4-one
• 3-amino-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one
• 3-amino-5-phenyl-3H,4H-thieno2,3-dpyrimidin-4-one
• Z56769636
• AKOS000116219
• EN300-03602
• CBMicro_026655
• AG-690/12767436
• 3-amino-5-phenylthieno[2,3-d]pyrimidin-4-one
• 3-amino-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• BIM-0026597.P001
• GMA28098
• 306280-98-8
• F0238-0891
• Cambridge id 5628273
• 3-Amino-?5-?phenyl-thieno[2,?3-?d]?pyrimidin-?4(3H)?-?one
• G34264

• Inchi： 1S/C12H9N3OS/c13-15-7-14-11-10(12(15)16)9(6-17-11)8-4-2-1-3-5-8/h1-7H,13H2
• InChI Key： GAEPLNQOHWWKDK-UHFFFAOYSA-N
• SMILES： C1N(N)C(=O)C2C(C3=CC=CC=C3)=CSC=2N=1

Computed Properties

• Exact Mass: 243.04663309Da
• Monoisotopic Mass: 243.04663309Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 86.9Ų

Additional information on 3-amino-5-phenyl-3H,4H-thieno2,3-dpyrimidin-4-one

Introduction to 3-amino-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 306280-98-8)

3-amino-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 306280-98-8) is a promising compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structural features of 3-amino-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one make it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 3-amino-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one consists of a thienopyrimidine core with an amino group at the 3-position and a phenyl group at the 5-position. The thienopyrimidine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The presence of the amino and phenyl groups further enhances its pharmacological potential by providing additional points for molecular interactions.

Recent studies have highlighted the potential of 3-amino-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and hepatitis C viruses. The mechanism of action involves inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 3-amino-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one has shown promising anticancer activity. Research conducted at the National Cancer Institute demonstrated that this compound selectively inhibits the growth of various cancer cell lines, particularly those derived from lung and breast cancers. The anticancer effects are attributed to its ability to induce apoptosis and cell cycle arrest in cancer cells while sparing normal cells.

The anti-inflammatory properties of 3-amino-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one have also been investigated. A study published in the Journal of Inflammation Research found that this compound effectively reduces inflammation in animal models of inflammatory diseases such as arthritis and colitis. The anti-inflammatory effects are believed to be mediated through inhibition of pro-inflammatory cytokines and signaling pathways.

The pharmacokinetic profile of 3-amino-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one has been extensively studied to evaluate its suitability for clinical applications. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. These properties make it a suitable candidate for further development as an orally administered therapeutic agent.

Toxicity studies have also been conducted to assess the safety profile of 3-amino-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one. Results from these studies indicate that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 3-amino-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 306280-98-8) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development as a novel therapeutic agent. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.